Cas no 2171818-26-9 (3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}-2,2-dimethylpropanoic acid)

• Product Name: 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}-2,2-dimethylpropanoic acid
• CAS No: 2171818-26-9
• MF: C₂₇H₃₃N₃O₅
• MW: 479.568027257919
• CID: 6162348
• PubChem ID: 165552438
• Update Time: 2025-07-20

3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}-2,2-dimethylpropanoic acid
• EN300-1484405
• 3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]acetamido}-2,2-dimethylpropanoic acid
• 2171818-26-9

• Inchi： 1S/C27H33N3O5/c1-27(2,25(32)33)17-28-24(31)15-30-13-11-18(12-14-30)29-26(34)35-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,18,23H,11-17H2,1-2H3,(H,28,31)(H,29,34)(H,32,33)
• InChI Key： PADMSYAQGXPKKJ-UHFFFAOYSA-N
• SMILES： O(C(NC1CCN(CC(NCC(C(=O)O)(C)C)=O)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.24202116g/mol
• Monoisotopic Mass: 479.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 108Ų

Additional information on 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}-2,2-dimethylpropanoic acid

Recent Advances in the Study of 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}-2,2-dimethylpropanoic acid (CAS: 2171818-26-9)

The compound 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}-2,2-dimethylpropanoic acid (CAS: 2171818-26-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a piperidine moiety, has shown promise in various applications, particularly in peptide synthesis and drug development. The Fmoc group is widely recognized for its utility in solid-phase peptide synthesis (SPPS), offering stability and ease of deprotection under mild conditions. The piperidine component, on the other hand, contributes to the molecule's potential bioactivity, making it a candidate for further pharmacological investigation.

Recent studies have focused on optimizing the synthesis of 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}-2,2-dimethylpropanoic acid to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that employs microwave-assisted organic synthesis (MAOS) to reduce reaction times and enhance efficiency. The authors reported a yield of 85% with a purity exceeding 98%, as confirmed by high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. This advancement is particularly significant for large-scale production, where efficiency and cost-effectiveness are critical considerations.

In addition to synthetic improvements, researchers have explored the biological activity of this compound. Preliminary in vitro studies have demonstrated its potential as a modulator of G protein-coupled receptors (GPCRs), a class of receptors implicated in numerous physiological processes and diseases. A 2022 study published in Bioorganic & Medicinal Chemistry Letters highlighted the compound's affinity for the serotonin receptor subtype 5-HT_2A, suggesting possible applications in neuropharmacology. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and safety profiles.

The versatility of 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}-2,2-dimethylpropanoic acid extends beyond its potential as a therapeutic agent. Its structural features make it a valuable building block in the design of peptide-based materials and drug delivery systems. For instance, a 2023 study in Advanced Materials utilized this compound to develop a self-assembling peptide hydrogel with applications in tissue engineering. The hydrogel exhibited excellent biocompatibility and mechanical properties, underscoring the compound's utility in biomedical applications.

Despite these promising developments, challenges remain. The compound's stability under physiological conditions and its potential toxicity profiles are areas that require further investigation. Additionally, the scalability of its synthesis and the cost of raw materials may pose barriers to widespread adoption. Future research directions could include the development of derivatives with enhanced stability and bioactivity, as well as the exploration of novel applications in drug delivery and diagnostics.

In conclusion, 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}-2,2-dimethylpropanoic acid (CAS: 2171818-26-9) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Recent advancements in its synthesis and biological evaluation have laid the groundwork for further exploration, offering exciting opportunities for innovation in drug development and biomaterials.